Cas no 1260946-70-0 (N-(3,4-dimethylphenyl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide)

• Product Name: N-(3,4-dimethylphenyl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide
• CAS No: 1260946-70-0
• MF: C₁₉H₂₁N₃O₃S
• MW: 371.453343153
• CID: 5320836
• Update Time: 2025-11-03

N-(3,4-dimethylphenyl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-2-(2,4-dioxo-3-propylthieno[3,2-d]pyrimidin-1-yl)acetamide
• N-(3,4-dimethylphenyl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide

• Inchi： 1S/C19H21N3O3S/c1-4-8-21-18(24)17-15(7-9-26-17)22(19(21)25)11-16(23)20-14-6-5-12(2)13(3)10-14/h5-7,9-10H,4,8,11H2,1-3H3,(H,20,23)
• InChI Key： DRIVIRLJXUSKNM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(C)=C1)(=O)CN1C2C=CSC=2C(=O)N(CCC)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(3,4-dimethylphenyl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide

Introduction to N-(3,4-dimethylphenyl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide (CAS No. 1260946-70-0)

N-(3,4-dimethylphenyl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1260946-70-0, represents a novel structural motif that combines elements of thiophene and pyrimidine heterocycles with an amide functional group. The unique arrangement of these moieties suggests potential biological activities that have not been fully explored but are highly intriguing for further research.

The molecular structure of N-(3,4-dimethylphenyl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide incorporates several key features that make it a promising candidate for drug discovery. The presence of the 3,4-dimethylphenyl group provides a hydrophobic anchor that can interact with biological targets through hydrophobic interactions. Meanwhile, the thieno[3,2-d]pyrimidine scaffold is a well-known pharmacophore that has been extensively studied for its role in various biological processes. Specifically, this scaffold has shown promise in the development of antiviral and anticancer agents due to its ability to modulate enzyme activity and interfere with DNA replication.

The amide functional group in the molecule also plays a crucial role in determining its biological properties. Amides are known to be versatile pharmacophores that can participate in hydrogen bonding interactions with biological targets. This feature makes N-(3,4-dimethylphenyl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide a particularly interesting compound for further investigation.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these compounds, those incorporating thienopyrimidine derivatives have shown exceptional promise due to their diverse biological activities. The thieno[3,2-d]pyrimidine scaffold is particularly noteworthy because it can be modified in multiple ways to produce compounds with tailored biological properties. For instance, the introduction of substituents at different positions on the thiophene ring can alter the electronic properties of the molecule and influence its interaction with biological targets.

The synthesis of N-(3,4-dimethylphenyl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex heterocyclic core of this molecule. These techniques allow for the efficient formation of carbon-carbon bonds and are essential for creating molecules with intricate structures.

The potential applications of N-(3,4-dimethylphenyl)-2-{2,4-dioxo-3-propyl-1H,2H,3H, 4H-thieno[3, 2-d]pyrimidin -1 -yl }acetamide are vast and varied. Given its structural complexity and the presence of multiple pharmacophoric elements, this compound could be explored as a lead molecule for the development of new drugs targeting various diseases. Preliminary studies have suggested that it may have potent activity against certain types of cancer cells by inhibiting key enzymes involved in cell proliferation.

In addition to its potential as an anticancer agent, N-(... )acetamide may also exhibit other therapeutic effects. For example, it could be investigated for its antimicrobial properties, as the combination of thienopyrimidine and amide moieties is known to interact with bacterial enzymes. Furthermore, this compound might have applications in treating inflammatory diseases, given that many drugs used to manage inflammation target similar molecular pathways.

The development of new drugs is an iterative process that involves extensive testing and optimization. While N-(... )acetamide shows promise, further research is needed to fully understand its biological activity and potential side effects. Preclinical studies will be essential to determine whether this compound is safe and effective enough for human use. If these studies yield positive results, clinical trials will be conducted to evaluate its efficacy in treating specific diseases.

The importance of innovative drug development cannot be overstated. With an aging population and increasing prevalence of chronic diseases, there is a growing need for new treatments that are more effective and have fewer side effects than existing drugs. Compounds like N-(... )acetamide represent hope for addressing these challenges. By leveraging advances in synthetic chemistry and molecular biology, researchers are paving the way for new therapies that could improve the lives of millions worldwide.